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Abstract
Dibutylamine, with the CAS registry number 111-92-2, is a secondary aliphatic amine that

serves as a versatile chemical intermediate in a wide array of industrial applications. This

document provides an in-depth technical overview of dibutylamine, encompassing its

physicochemical properties, spectroscopic data, safety and toxicological information, and key

applications. Detailed summaries of quantitative data are presented in tabular format for ease

of reference. Furthermore, this guide includes generalized experimental workflows and

conceptual diagrams to illustrate its synthesis, analysis, and primary mechanisms of action in

major applications.

Chemical and Physical Properties
Dibutylamine is a colorless to pale yellow liquid characterized by a distinct amine or fishy odor.

[1][2] It is a flammable and corrosive compound.[3] Key physicochemical data are summarized

in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 111-92-2 [2]

Molecular Formula C₈H₁₉N [1]

Molecular Weight 129.24 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like, fishy, ammoniacal [1][2]

Melting Point -62 °C to -61.9 °C [1][2]

Boiling Point 159 - 161 °C [1]

Density 0.767 g/mL at 25 °C [1]

Vapor Pressure 1.9 - 2.3 hPa at 20 °C [1][4]

Flash Point 39 - 47 °C [1]

Autoignition Temperature 260 °C [1]

Solubility in Water 3.8 - 4.7 g/L at 20-25 °C [1][2]

Refractive Index (n20/D) 1.417 [1]

Table 2: Spectroscopic Data
Spectroscopic Method Key Features and References

¹H NMR

Spectra available, showing distinct signals for

protons on the butyl chains and the amine

group.[5][6]

¹³C NMR
Spectra available for structural confirmation.[7]

[8][9][10]

FTIR
Characteristic peaks for N-H and C-N stretching

are observable.[11][12][13][14][15]

Mass Spectrometry (MS)
Mass spectra are available for identification and

fragmentation analysis.[16][17][18][19][20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://en.wikipedia.org/wiki/Dibutylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://en.wikipedia.org/wiki/Dibutylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://en.wikipedia.org/wiki/Dibutylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.sigmaaldrich.com/TW/zh/product/mm/803222
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://en.wikipedia.org/wiki/Dibutylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8416375.htm
https://www.chemicalbook.com/SpectrumEN_111-92-2_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_109-73-9_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_111-92-2_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_102-81-8_13CNMR.htm
https://dev.spectrabase.com/spectrum/Fl48j8HAljV
https://spectrabase.com/spectrum/IWGJhjomFVQ
https://webbook.nist.gov/cgi/inchi?ID=B6009845&Mask=80
https://www.researchgate.net/figure/Fig-4-15-FTIR-spectrum-of-dibutylamine_fig29_273763039
https://m.chemicalbook.com/SpectrumEN_111-92-2_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111922&Type=IR-SPEC&Index=1
https://spectrabase.com/spectrum/8ksUMDJrYh7
https://m.chemicalbook.com/SpectrumEN_111-92-2_MS.htm
https://spectrabase.com/spectrum/5XqL0C0oDxI
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP011313
https://m.chemicalbook.com/SpectrumEN_109-73-9_MS.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111922&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Analysis
Synthesis
Dibutylamine is primarily synthesized through two main industrial methods.[1][21] The first

method involves the reaction of butanol with ammonia at high temperatures (300-500°C) and

pressure, using a catalyst such as alumina or silica.[1][21] The second method is a reductive

amination where butanol, ammonia, and hydrogen are passed over a dehydrogenation

catalyst.[1][21] In both processes, the resulting mixture of primary, secondary, and tertiary

amines is separated by continuous distillation and extraction to yield pure dibutylamine.[1]
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Generalized Synthesis Workflow
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Caption: Generalized workflow for the industrial synthesis of dibutylamine.

Analytical Methods
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The determination and quantification of dibutylamine can be achieved through various

analytical techniques. A common method is gas chromatography (GC) coupled with a flame

ionization detector (FID) or a nitrogen-specific detector for enhanced sensitivity.[3][22][23] For

sample preparation from complex matrices, such as food products, an extraction and clean-up

procedure is typically required.[22]

Generalized Analytical Workflow (GC)

Sample containing Dibutylamine

Acidic Extraction

Centrifugation

Basification

Solvent Extraction
(e.g., Isopropyl Alcohol)

Gas Chromatography (GC)
- FID or Nitrogen Detector

Quantification
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Click to download full resolution via product page

Caption: Generalized workflow for the analysis of dibutylamine by GC.[22]

Key Applications
Dibutylamine's utility stems from its reactivity as a secondary amine, making it a crucial

intermediate in the synthesis of a variety of products across different industries.

Corrosion Inhibition
Dibutylamine and its derivatives are effective corrosion inhibitors, particularly for ferrous

metals in acidic environments.[2][24][25][26][27] The mechanism of inhibition involves the

adsorption of the amine onto the metal surface, forming a protective barrier that hinders the

electrochemical reactions responsible for corrosion.[25][28] This adsorption can occur through

both physisorption (electrostatic attraction of the protonated amine to the charged metal

surface) and chemisorption (coordination of the nitrogen's lone pair electrons with the metal's

d-orbitals).[25]
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Corrosion Inhibition Mechanism
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Caption: Conceptual diagram of dibutylamine's corrosion inhibition mechanism.[25][28]

Rubber Vulcanization
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In the rubber industry, dibutylamine is a precursor for the synthesis of vulcanization

accelerators, such as dithiocarbamates (e.g., zinc dibutyldithiocarbamate).[24][29][30] These

accelerators play a critical role in the vulcanization process, which involves cross-linking

polymer chains in natural and synthetic rubbers with sulfur.[29][31] The use of these

accelerators speeds up the vulcanization reaction, allowing for more efficient production and

improved physical properties of the final rubber product, such as enhanced strength, elasticity,

and durability.[29][30][31][32]
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Role in Rubber Vulcanization
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Caption: Role of dibutylamine as a precursor for rubber vulcanization accelerators.[29][30]

Other Applications
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Dibutylamine also serves as an intermediate in the manufacturing of:

Emulsifiers: Used to stabilize mixtures in products like paints and coatings.[2][24][29]

Flotation Agents: Employed in the mining industry for the separation of minerals.[2][29]

Pesticides and Insecticides: A building block for various agrochemical formulations.[29]

Pharmaceuticals and Dyes: Used in the synthesis of certain active pharmaceutical

ingredients (APIs) and colorants.[29]

Polyurethane Production: Utilized in a titration method to determine the isocyanate group

content in polyurethanes.[33]

Safety and Toxicology
Dibutylamine is a hazardous substance and must be handled with appropriate safety

precautions. It is flammable and its vapors can form explosive mixtures with air.[1] It is harmful

if swallowed, toxic in contact with skin, and fatal if inhaled.[34] Dibutylamine is also corrosive

and can cause severe skin burns and eye damage.[3][34]

Table 3: Toxicological Data
Parameter Species Route Value Reference(s)

LD₅₀ Rat Oral 189 - 550 mg/kg [34]

LD₅₀ Rabbit Dermal 768 - 770 mg/kg [34]

LC₅₀ Rat Inhalation > 2 mg/L (1 h) [34]

When handling dibutylamine, it is imperative to use personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles or a face shield, and respiratory protection,

especially when working in poorly ventilated areas.[3]

Conclusion
Dibutylamine (CAS No. 111-92-2) is a commercially significant secondary amine with a broad

range of applications, primarily as a chemical intermediate. Its roles in corrosion inhibition and
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the production of rubber vulcanization accelerators are particularly noteworthy. A thorough

understanding of its physicochemical properties, synthesis, and safe handling procedures is

essential for its use in research and industrial settings. The data and diagrams presented in this

guide offer a comprehensive technical resource for professionals working with this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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